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Abstract
Selenic acid (H₂SeO₄) is a powerful and highly corrosive oxoacid of selenium, notable for its

potent oxidizing capabilities that exceed those of the more commonly known sulfuric acid. This

technical guide provides a comprehensive overview of the oxidizing properties of selenic acid
on various metals, with a particular focus on its reactions with noble and transition metals. This

document details the reaction products, conditions, and underlying electrochemical principles.

It also presents structured experimental protocols for the investigation of these reactions and

summarizes the available quantitative and qualitative data. Visual diagrams are provided to

illustrate experimental workflows and conceptual relationships, aiming to equip researchers

with a thorough understanding of this reactive compound's interaction with metallic substances.

Introduction to Selenic Acid
Selenic acid is a strong, hygroscopic acid that is extremely soluble in water.[1] It is a more

potent oxidizing agent than sulfuric acid and is capable of dissolving noble metals such as gold,

a feat not achievable by most single acids.[1][2] The high oxidizing power of selenic acid
stems from the +6 oxidation state of selenium, which has a strong tendency to be reduced. The

standard reduction potential for the half-reaction:

H₂SeO₄ + 2H⁺ + 2e⁻ ⇌ H₂SeO₃ + H₂O
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is +1.15 V.[3] This high positive potential indicates its strength as an oxidizing agent. In its

reactions with metals, selenic acid is typically reduced to selenous acid (H₂SeO₃).[1]

General Principles of Metal Oxidation by Selenic
Acid
The reaction of a metal (M) with selenic acid is an electrochemical process that can be

represented by the following general equation:

n H₂SeO₄ + 2 M → 2 Mⁿ⁺(SeO₄)ₙ + n H₂SeO₃ + n H₂O

The spontaneity of this reaction is determined by the overall cell potential, which is the sum of

the reduction potential of selenic acid and the oxidation potential of the metal. Metals with a

standard reduction potential lower than that of selenic acid are thermodynamically favored to

be oxidized.

Reactions with Specific Metals
Noble Metals: Gold and Silver
One of the most remarkable properties of selenic acid is its ability to oxidize gold. Hot,

concentrated selenic acid reacts with gold to form a reddish-yellow solution of gold(III)

selenate.[1] The balanced chemical equation for this reaction is:

2 Au(s) + 6 H₂SeO₄(aq) → Au₂(SeO₄)₃(aq) + 3 H₂SeO₃(aq) + 3 H₂O(l)[1]

This reaction typically requires heating to initiate and sustain.

Silver is also readily dissolved by hot selenic acid, forming silver selenate.[4] The reaction

proceeds as follows:

2 Ag(s) + 3 H₂SeO₄(aq) → Ag₂SeO₄(aq) + H₂SeO₃(aq) + 2 H₂O(l)

Transition Metals: Copper, Iron, and Zinc
Copper dissolves in hot selenic acid to produce a characteristic blue solution of copper(II)

selenate.[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://studylib.net/doc/25495640/standard-reduction-potentialll
https://www.benchchem.com/product/b1206089?utm_src=pdf-body
https://en.wikipedia.org/wiki/Selenic_acid
https://www.benchchem.com/product/b1206089?utm_src=pdf-body
https://www.benchchem.com/product/b1206089?utm_src=pdf-body
https://www.benchchem.com/product/b1206089?utm_src=pdf-body
https://www.benchchem.com/product/b1206089?utm_src=pdf-body
https://www.benchchem.com/product/b1206089?utm_src=pdf-body
https://www.benchchem.com/product/b1206089?utm_src=pdf-body
https://www.benchchem.com/product/b1206089?utm_src=pdf-body
https://en.wikipedia.org/wiki/Selenic_acid
https://en.wikipedia.org/wiki/Selenic_acid
https://www.benchchem.com/product/b1206089?utm_src=pdf-body
https://www.researchgate.net/publication/372124587_In_situ_Synthesis_of_Metal_Selenide_Nanoparticles_by_Selenium_Nanoparticle_Disproportionation
https://www.benchchem.com/product/b1206089?utm_src=pdf-body
https://www.researchgate.net/publication/372124587_In_situ_Synthesis_of_Metal_Selenide_Nanoparticles_by_Selenium_Nanoparticle_Disproportionation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206089?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cu(s) + 2 H₂SeO₄(aq) → CuSO₄(aq) + H₂SeO₃(aq) + H₂O(l)

Due to their lower standard reduction potentials, more reactive metals such as iron and zinc are

expected to react vigorously with selenic acid, even at lower concentrations and temperatures.

The reactions would lead to the formation of their respective selenate salts and the evolution of

hydrogen gas, alongside the reduction of selenic acid. For instance, with zinc:

Zn(s) + H₂SeO₄(aq) → ZnSeO₄(aq) + H₂(g)

And with iron:

Fe(s) + H₂SeO₄(aq) → FeSeO₄(aq) + H₂(g)

In the presence of concentrated selenic acid, the formation of selenous acid would also occur.

Passivating Metals: Platinum, Nickel, and Chromium
Platinum is known to be resistant to dissolution by selenic acid under normal conditions. This

resistance is attributed to its high standard reduction potential and its tendency to form a

passivating oxide layer.

Nickel and chromium, key components of many corrosion-resistant alloys, are also expected to

exhibit resistance to selenic acid due to passivation. Passivation is the formation of a thin,

non-reactive surface layer of an oxide or other compound that protects the underlying metal

from further chemical attack.[5] While specific studies on the passivation of these metals by

selenic acid are not widely available, its strong oxidizing nature suggests that it would promote

the formation of a stable oxide layer on the surface of these metals, thereby inhibiting extensive

corrosion.[6]

Quantitative Data on Metal Oxidation by Selenic
Acid
Quantitative data on the kinetics and thermodynamics of selenic acid's reactions with various

metals are limited in the publicly available literature. The following table summarizes the known

reaction products and conditions.
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Metal
Reagent
Conditions

Products Observations

Gold (Au)
Hot, concentrated

H₂SeO₄

Au₂(SeO₄)₃, H₂SeO₃,

H₂O

Forms a reddish-

yellow solution.[1]

Silver (Ag) Hot H₂SeO₄
Ag₂SeO₄, H₂SeO₃,

H₂O

Dissolves to form

silver selenate.[4]

Copper (Cu) Hot H₂SeO₄ CuSO₄, H₂SeO₃, H₂O
Forms a blue solution.

[4]

Iron (Fe) H₂SeO₄ FeSeO₄, H₂
Vigorous reaction

expected.

Zinc (Zn) H₂SeO₄ ZnSeO₄, H₂
Vigorous reaction

expected.

Platinum (Pt)
Hot, concentrated

H₂SeO₄
No significant reaction

Resistant to

dissolution.

Nickel (Ni) H₂SeO₄ Likely passivation

Formation of a

protective oxide layer

is expected.[6]

Chromium (Cr) H₂SeO₄ Likely passivation

Formation of a

protective oxide layer

is expected.

Experimental Protocols
The following are detailed methodologies for key experiments to investigate the oxidizing

properties of selenic acid on metals.

Protocol for Qualitative and Quantitative Analysis of
Gold Dissolution
Objective: To determine the rate of dissolution of gold in concentrated selenic acid at a specific

temperature.
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Materials:

Gold foil or wire of known purity and surface area

Concentrated (95-98%) selenic acid

Heating mantle with a temperature controller

Three-neck round-bottom flask

Condenser

Thermometer

Inert gas supply (e.g., nitrogen or argon)

Sampling syringe with a long, corrosion-resistant needle

Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES) or Atomic Absorption

Spectroscopy (AAS) for gold analysis

Deionized water

Procedure:

Carefully measure the dimensions of the gold sample to calculate its surface area and weigh

it accurately.

Set up the reaction apparatus in a fume hood, consisting of the three-neck flask, heating

mantle, condenser, and thermometer.

Add a known volume of concentrated selenic acid to the flask.

Begin purging the apparatus with an inert gas to prevent any atmospheric interference.

Heat the selenic acid to the desired temperature (e.g., 250 °C).

Once the temperature is stable, carefully introduce the gold sample into the acid.
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Start a timer immediately upon the addition of the gold.

At regular time intervals (e.g., every 15 minutes), withdraw a small aliquot of the acid solution

using the syringe.

Immediately quench the reaction in the aliquot by diluting it with a known volume of

deionized water.

Continue sampling for a predetermined duration or until the gold is completely dissolved.

Analyze the concentration of dissolved gold in each diluted aliquot using ICP-OES or AAS.

Plot the concentration of dissolved gold as a function of time to determine the dissolution

rate.

Protocol for the Synthesis and Isolation of Copper(II)
Selenate
Objective: To synthesize and isolate crystalline copper(II) selenate.

Materials:

Copper turnings or powder

Concentrated selenic acid

Beaker

Hot plate

Glass stirring rod

Buchner funnel and filter paper

Wash bottle with deionized water

Ethanol
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Drying oven

Procedure:

In a fume hood, place a known mass of copper turnings into a beaker.

Slowly and carefully add an excess of concentrated selenic acid to the beaker.

Gently heat the mixture on a hot plate while stirring continuously with a glass rod. The

solution should turn blue, indicating the formation of copper(II) selenate.

Continue heating until all the copper has reacted.

Allow the solution to cool slowly to room temperature to promote the crystallization of

copper(II) selenate pentahydrate (CuSeO₄·5H₂O).

Collect the blue crystals by vacuum filtration using a Buchner funnel.

Wash the crystals with a small amount of cold deionized water, followed by a wash with

ethanol to aid in drying.

Dry the crystals in a drying oven at a low temperature (e.g., 40-50 °C) to avoid dehydration.

Characterize the resulting crystals using techniques such as X-ray diffraction (XRD) or

infrared (IR) spectroscopy.

Visualizations
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Diagram 1: General experimental workflow for investigating the oxidation of metals by selenic
acid.
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Diagram 2: Factors influencing the rate of reaction between selenic acid and a metal.

Conclusion
Selenic acid is a formidable oxidizing agent capable of reacting with a range of metals,

including the noble metal gold. Its reactivity is governed by electrochemical principles, with the

reaction outcome and rate being highly dependent on factors such as temperature, acid

concentration, and the nature of the metal itself. While qualitative descriptions of these

reactions are available, there is a notable scarcity of comprehensive quantitative data in the

scientific literature. The experimental protocols provided in this guide offer a framework for

researchers to systematically investigate these reactions and contribute to a more complete

understanding of the oxidizing properties of selenic acid. Further research into the kinetics of

these reactions and the specific conditions leading to passivation would be of significant value

to the fields of inorganic chemistry, materials science, and chemical engineering.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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